2-[9-(3-chlorobenzoyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide

• IUPAC Name: 2-[9-(3-chlorobenzoyl)-3-oxo-2,9-diazaspiro[5.5]undecan-2-yl]acetamide
• InChI: InChI=1S/C18H22ClN3O3/c19-14-3-1-2-13(10-14)17(25)21-8-6-18(7-9-21)5-4-16(24)22(12-18)11-15(20)23/h1-3,10H,4-9,11-12H2,(H2,20,23)
• InChI Key: WPMRLICVOVXTKS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(CC2)C(=O)C3=CC(=CC=C3)Cl)CN(C1=O)CC(=O)N
• Molecular Formula: C18H22ClN3O3
• Molecular Weight: 363.8 g/mol

Description

The compound belongs to a class of structures known as diazaspiro[5.5]undecanes, which are known for their varied biological and pharmacological activities. The core structure has been explored in various contexts, including antihypertensive and analgesic activities, showcasing its significance in medicinal chemistry (Clark et al., 1983).

Synthesis Analysis

Synthesis involves constructing the diazaspiro[5.5]undecane framework, which can be achieved through different synthetic strategies, including intramolecular spirocyclization and Michael addition reactions. These methods allow for the introduction of various functional groups and the exploration of different substituents at the diazaspiro core (Parameswarappa & Pigge, 2011), (Yang et al., 2008).

Molecular Structure Analysis

The diazaspiro[5.5]undecane structure typically features a spiro configuration connecting a cyclohexane ring to a smaller ring, often containing nitrogen atoms. This unique configuration imparts distinct stereochemical properties and influences the compound's physical and chemical properties. The structural analysis often involves X-ray crystallography or NMR spectroscopy to determine the exact configuration and conformation of the spiro structure (Baylis et al., 1993).

Chemical Reactions and Properties

Compounds containing the diazaspiro[5.5]undecane moiety can undergo a variety of chemical reactions, influenced by the functional groups attached to the core structure. These reactions include cyclization, substitution, and addition reactions, which can be utilized to modify the compound and introduce new functionalities for different applications (Shaker et al., 2011).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, boiling points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments and for pharmaceutical formulation. These properties are often determined through empirical studies and are essential for the design and development of new drugs (Zhang et al., 2008).

Chemical Properties Analysis

The chemical behavior, such as reactivity, stability, and interaction with biological targets, is pivotal for the therapeutic efficacy of these compounds. Studies often explore the electron-donating or withdrawing nature of substituents and their impact on the compound's pharmacological profile. These analyses are fundamental for optimizing the compound for specific biological activities (Amirani Poor et al., 2018).